Cas no 118872-62-1 (4-Aminobenzoic-2,6-d2 Acid)

• Product Name: 4-Aminobenzoic-2,6-d2 Acid
• CAS No: 118872-62-1
• MF: C₇H₇NO₂
• MW: 139.148305177689
• CID: 132003
• Update Time: 2025-10-28

4-Aminobenzoic-2,6-d2 Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic-2,6-d2 acid,4-amino- (9CI)
• 4-AMINOBENZOIC-2,6-D2 ACID
• (p-aminophenyl)alanine
• 2-amino-3-(4-aminophenyl)propanoic acid
• 4-Amino-
• 4-amino-2,6-dideuterio-benzoic acid
• 4-AMINO-D,L-PHENYLALANINE
• 4-aminophenylalanine
• D,L-4-Aminophenylalanine
• DL-(4-AMINO)-PHENYLALANINE
• DL-4'-aminophenylalanine
• DL-4-NH2-Phe-OH
• H-DL-PHE(4-NH2)-OH
• H-P-AMINO-DL-PHE-OH
• H-p-AMino-DL-Phe-OH hydrate
• p-Amino-DL-phenylala
• P-AMINO-DL-PHENYLALANINE
• para-Aminobenzoesaeure-< 2,6-d>
• 4-Aminobenzoic-2,6-d2 Acid

• Inchi： 1S/C7H7NO2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,8H2,(H,9,10)/i1D,2D
• InChI Key： ALYNCZNDIQEVRV-QDNHWIQGSA-N
• SMILES： OC(C1C([2H])=CC(=CC=1[2H])N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-Aminobenzoic-2,6-d2 Acid

4-Aminobenzoic-2,6-d2 Acid (CAS 118872-62-1): A Comprehensive Guide to Properties and Applications

4-Aminobenzoic-2,6-d2 Acid, with CAS number 118872-62-1, is a deuterated derivative of para-aminobenzoic acid (PABA) that has gained significant attention in pharmaceutical research and analytical chemistry. This compound, also known as deuterated PABA or PABA-d2, features two deuterium atoms at the 2,6-positions of the benzene ring, making it a valuable tool in mass spectrometry studies and metabolic research.

The growing interest in stable isotope-labeled compounds like 4-Aminobenzoic-2,6-d2 Acid reflects current trends in precision medicine and drug development. Researchers frequently search for information about deuterated drug metabolites, isotope effects in pharmacokinetics, and analytical standards for LC-MS, all of which relate to applications of this specialized chemical. The deuterium labeling provides distinct advantages in tracking molecular pathways without significantly altering the compound's chemical properties.

From a chemical perspective, 4-Aminobenzoic-2,6-d2 Acid maintains the same basic structure as its non-deuterated counterpart but with enhanced utility in research applications. The compound typically appears as a white to off-white crystalline powder with a molecular weight slightly higher than standard PABA due to the isotopic substitution. Its solubility profile remains similar to PABA, being moderately soluble in water and more soluble in organic solvents like ethanol and DMSO.

The primary applications of CAS 118872-62-1 fall into several key areas that align with current scientific priorities. In pharmaceutical research, it serves as an internal standard for quantitative mass spectrometry analysis of PABA and related compounds. The deuterium labeling allows for clear differentiation between endogenous molecules and reference standards during analytical procedures. This application addresses the frequent search query "how to quantify PABA in biological samples" that appears in scientific literature searches.

Another emerging application of 4-Aminobenzoic-2,6-d2 Acid involves studying sunscreen ingredients and their metabolic fate. With increasing public interest in "sunscreen safety" and "UV filter metabolism," researchers use this deuterated compound to track the absorption and distribution of PABA derivatives in biological systems. The isotopic labeling enables precise measurement without interference from naturally occurring PABA in test subjects.

The synthesis of PABA-d2 typically involves specialized deuteration techniques that maintain high isotopic purity. Manufacturers must carefully control reaction conditions to ensure proper deuterium incorporation at the specified positions. Quality control measures focus on isotopic enrichment levels, typically requiring ≥98% deuterium incorporation at the 2,6-positions for research-grade material. These specifications respond to common purchaser concerns about "isotopic purity standards" and "deuterated compound certification."

Storage and handling of 4-Aminobenzoic-2,6-d2 Acid follow standard laboratory practices for stable organic compounds. The material should be kept in tightly sealed containers protected from light and moisture at room temperature. While not classified as hazardous under normal handling conditions, proper laboratory precautions should always be observed. These handling considerations address frequently asked questions about "stable isotope storage conditions" and "deuterated compound stability."

The market for deuterated chemicals like CAS 118872-62-1 has grown substantially with advancements in analytical technologies. Pharmaceutical companies and contract research organizations represent the primary consumers, using these materials in drug metabolism studies, pharmacokinetic research, and biomarker discovery. The increasing demand reflects broader trends in personalized medicine and regulatory requirements for comprehensive drug testing.

Analytical applications of 4-Aminobenzoic-2,6-d2 Acid extend to environmental monitoring and food science. Researchers investigating "PABA environmental fate" or "vitamin analysis methods" may employ this deuterated standard to improve detection sensitivity and method accuracy. The compound's stability and well-characterized properties make it suitable for various chromatographic and spectroscopic techniques.

Future research directions for PABA-d2 may include expanded applications in nutraceutical studies and cosmetic science. With growing consumer interest in "vitamin bioavailability" and "cosmetic ingredient safety," deuterated analogs provide powerful tools for tracing metabolic pathways and assessing product performance. The compound's versatility ensures its continued relevance across multiple scientific disciplines.

When sourcing 4-Aminobenzoic-2,6-d2 Acid, researchers should verify the supplier's analytical documentation, including certificates of analysis specifying isotopic purity and chemical identity. Reputable suppliers typically provide NMR and mass spectrometry data confirming the deuteration pattern and overall compound integrity. These quality considerations address common purchaser questions about "how to verify deuterated compounds" and "isotopically labeled material specifications."

In summary, 4-Aminobenzoic-2,6-d2 Acid (CAS 118872-62-1) represents an important research tool with diverse applications in pharmaceutical development, analytical chemistry, and metabolic studies. Its unique properties as a stable isotope-labeled compound enable precise measurements and pathway tracing that would be difficult with conventional analogs. As scientific techniques continue advancing, the demand for such specialized reference materials will likely increase, particularly in fields requiring high-precision analytical methods.